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Compound of Interest

Compound Name: Cyclooctanecarboxylic acid

CAS No.: 4103-15-5

Cat. No.: B1269089

Get Quote

This guide provides a detailed overview of the essential safety and handling precautions for

Cyclooctanecarboxylic acid. Designed for researchers, scientists, and professionals in drug

development, this document synthesizes known hazard information with established laboratory

safety protocols to ensure the safe and effective use of this compound.

Introduction to Cyclooctanecarboxylic Acid: A Profile
Cyclooctanecarboxylic acid (CAS No: 4103-15-5) is an organic compound characterized by a

cyclooctane ring substituted with a carboxylic acid functional group. Its unique eight-membered

ring structure makes it a valuable intermediate in various fields of organic synthesis, including

the development of novel pharmaceutical agents and specialty materials. The reactivity of the

carboxylic acid group, combined with the conformational flexibility of the cyclooctane moiety,

presents specific handling challenges. A thorough understanding of its hazard profile is

paramount for mitigating risks in a laboratory or manufacturing setting.

Due to a lack of a comprehensive, publicly available Safety Data Sheet (SDS), this guide

synthesizes direct GHS classification data with safety principles derived from structurally similar
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cycloalkanecarboxylic acids. This approach provides a robust framework for safe handling,

grounded in established chemical safety paradigms.

Hazard Identification and Risk Assessment
Based on available GHS classifications, Cyclooctanecarboxylic acid is a hazardous

substance requiring careful management.[1] The primary risks are associated with its corrosive

and irritant properties.

GHS Classification Summary[1]

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2

GHS07

(Exclamation

Mark)

Danger
H315: Causes

skin irritation.

Serious Eye

Damage/Irritation
Category 1

GHS05

(Corrosion)
Danger

H318: Causes

serious eye

damage.

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

GHS07

(Exclamation

Mark)

Danger

H335: May

cause respiratory

irritation.

Causality of Hazards:

Corrosivity and Irritation: The carboxylic acid moiety (-COOH) is the primary driver of these

hazards. It can readily donate a proton, leading to acidic irritation or burns upon contact with

skin, eyes, and mucous membranes. The risk of serious, irreversible eye damage is

particularly high.

Respiratory Irritation: As a solid, the compound can form dusts that, if inhaled, can irritate the

respiratory tract. Vapors, if generated at elevated temperatures, would pose a similar risk.
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Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is critical. Engineering controls should be the

primary line of defense, supplemented by appropriate PPE.

3.1. Engineering Controls

Ventilation: All handling of Cyclooctanecarboxylic acid should occur in a well-ventilated

area. A certified chemical fume hood is mandatory when handling powders, generating dust,

or when there is a potential for aerosolization.[2]

Safety Stations: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[2]

3.2. Personal Protective Equipment (PPE)

The selection of PPE is dictated by the identified hazards of skin irritation and severe eye

damage.

Eye and Face Protection: Chemical safety goggles are mandatory.[3] Given the risk of

serious eye damage (H318), a full-face shield should be worn in conjunction with goggles,

especially when handling larger quantities or during procedures with a high splash potential.

[2]

Skin Protection:

Gloves: Chemically resistant gloves are required. Nitrile or neoprene gloves are generally

suitable, but it is crucial to consult the glove manufacturer's compatibility data. Dispose of

gloves immediately after contamination.

Lab Coat: A standard lab coat should be worn, fully buttoned, to protect against incidental

skin contact. For larger-scale operations, a chemically resistant apron or suit may be

necessary.

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits or if dust is generated, a NIOSH-approved particulate
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respirator (e.g., N95) or a higher-level respirator should be used.[2]
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Mandatory PPE
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Spill Occurs
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Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1269089/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-safe-handling-of-cyclooctanecarboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire-Fighting and Disposal
6.1. Fire-Fighting Measures

Extinguishing Media: Use dry chemical powder, foam, water spray, or carbon dioxide (CO2).

[4]* Specific Hazards: Combustion may produce toxic fumes, including carbon monoxide and

carbon dioxide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear. [5] 6.2. Disposal Considerations

Disposal of Cyclooctanecarboxylic acid and its containers must be handled as hazardous

waste.

All disposal practices must comply with federal, state, and local environmental regulations.

Do not dispose of the material down the drain or into the environment. [6]Engage a licensed

professional waste disposal service to manage chemical waste.

References
TCI Chemicals. (2025, April 30). Safety Data Sheet: 1,4-Cyclohexanedicarboxylic Acid.
AK Scientific, Inc. Safety Data Sheet: Cyclobutanecarboxylic acid.
TCI Chemicals. (2025, April 30). Safety Data Sheet: Cyclobutanecarboxylic Acid.
Sigma-Aldrich. (2025, July 8). Safety Data Sheet: Cyclohexanecarboxylic acid.
Fisher Scientific. (2025, December 18). Safety Data Sheet: Cyclopentanecarboxylic acid.
Fisher Scientific. Safety Data Sheet: Cyclobutanecarboxylic acid.
ChemScene. (2025, March 5). Safety Data Sheet.
Key Organics. (2017, December 1). Safety Data Sheet.
Apollo Scientific. Safety Data Sheet: Cyclopentanecarboxylic acid.
Fisher Scientific. (2012, February 27). Safety Data Sheet: 1,1-Cyclobutanedicarboxylic acid.
AK Scientific, Inc. Safety Data Sheet: 1,1-Cyclobutanedicarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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